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Compound of Interest

Compound Name: XEN723

Cat. No.: B3181703 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
XEN723 is a potent, small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key

enzyme in fatty acid metabolism.[1] With a molecular formula of C21H20FN5O2S and a

molecular weight of 425.48 g/mol , this compound is under investigation for its therapeutic

potential in various metabolic diseases. Accurate and consistent preparation of XEN723 stock

solutions is critical for reliable and reproducible experimental results in laboratory settings.

These application notes provide detailed protocols for the preparation, storage, and handling of

XEN723 stock solutions for in vitro research applications.

Data Presentation
Quantitative data for XEN723 is summarized in the table below for easy reference.
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Property Value Source

CAS Number 1072803-08-7 [1]

Molecular Formula C21H20FN5O2S [1]

Molecular Weight 425.48 g/mol [1]

Physical Form Solid -

Solubility Soluble in DMSO -

Storage (Solid) -20°C -

Storage (in DMSO)
-20°C (use within 1 month

recommended)
-

IC50 (SCD1, mouse) 45 nM [1]

IC50 (SCD1, HepG2 cells) 10 nM - 524 nM [1]

Note: While XEN723 is known to be soluble in Dimethyl Sulfoxide (DMSO), a specific maximum

solubility value (e.g., mg/mL or molarity) is not readily available in the public domain.

Commercially available solutions are typically offered at a concentration of 10 mM, indicating

that this concentration is achievable.

Experimental Protocols
Materials and Equipment

XEN723 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, DNase/RNase-free filter tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM XEN723 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of XEN723 in DMSO. This

concentration is a common starting point for subsequent dilutions for various cell-based and in

vitro assays.

1. Calculation of Required Mass:

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * Volume (L) * 425.48 g/mol

Example for preparing 1 mL of 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 425.48 g/mol = 4.2548 mg

2. Weighing the Compound:

Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical balance.

Carefully weigh out the calculated mass of XEN723 powder (e.g., 4.25 mg for 1 mL of 10 mM

solution) and add it to the tube.

3. Dissolving the Compound:

Add the desired volume of anhydrous DMSO to the tube containing the XEN723 powder.

Cap the tube securely and vortex the solution until the solid is completely dissolved. Gentle

warming in a 37°C water bath may aid in dissolution, but avoid excessive heat.

4. Storage and Handling:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -20°C. Based on supplier recommendations, it is

advisable to use the prepared stock solution within one month to ensure potency.

Preparation of Working Solutions
For cell culture experiments, the DMSO concentration should be kept low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity. Therefore, the 10 mM stock solution must be serially diluted.

Example Dilution for a 10 µM Working Solution:

Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in sterile DMSO or

culture medium. For example, add 10 µL of the 10 mM stock to 90 µL of solvent.

Final Working Solution (10 µM): Dilute the 1 mM intermediate solution 1:100 in the final

assay medium. For example, add 1 µL of the 1 mM solution to 99 µL of culture medium.

Always prepare fresh working solutions from the frozen stock on the day of the experiment.

Mandatory Visualizations
Signaling Pathway of SCD1 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Use]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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